Cas no 2034381-01-4 (N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide)
![N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide structure](https://www.kuujia.com/scimg/cas/2034381-01-4x500.png)
N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
- N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
- N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide
- AKOS026688512
- 2034381-01-4
- F6454-1303
-
- Inchi: 1S/C18H23FN4O2S/c1-14-3-2-4-16(9-14)13-26(24,25)22-10-15-5-7-23(8-6-15)18-20-11-17(19)12-21-18/h2-4,9,11-12,15,22H,5-8,10,13H2,1H3
- InChI Key: POIMGYVBAGFGQE-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(C)=C1)S(NCC1CCN(C2=NC=C(F)C=N2)CC1)(=O)=O
Computed Properties
- Exact Mass: 378.15257532g/mol
- Monoisotopic Mass: 378.15257532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.6Ų
N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6454-1303-20mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 20mg |
$148.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-2mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 2mg |
$88.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-10μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 10μl |
$103.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-5μmol |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 5μl |
$94.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-40mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 40mg |
$210.0 | 2023-05-20 | |
Life Chemicals | F6454-1303-10mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 10mg |
$118.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-30mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 30mg |
$178.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-15mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 15mg |
$133.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-3mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 3mg |
$94.5 | 2023-05-20 | |
Life Chemicals | F6454-1303-5mg |
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide |
2034381-01-4 | 90%+ | 5mg |
$103.5 | 2023-05-20 |
N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide Related Literature
-
Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
-
Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
Additional information on N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
Introduction to N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034381-01-4)
N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034381-01-4, represents a novel molecular entity with potential applications in the treatment of various diseases. Its unique structural features, particularly the presence of a 5-fluoropyrimidin-2-yl moiety and a piperidin-4-yl group, make it an intriguing candidate for further investigation.
The compound's molecular structure incorporates several key functional groups that contribute to its pharmacological properties. The 5-fluoropyrimidin-2-yl moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes. This feature is particularly relevant in the context of developing drugs that target enzymes and receptors involved in disease pathways. Additionally, the piperidin-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in drug design.
In recent years, there has been a growing interest in fluorinated pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes that play a role in cancer progression. The specific arrangement of atoms in N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide suggests that it may exhibit similar inhibitory effects, making it a valuable asset in the search for new therapeutic agents.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-fluoropyrimidin-2-yl group necessitates careful handling to prevent unwanted side reactions, while the subsequent attachment of the piperidin-4-yl moiety requires optimization to maximize the biological activity of the final product. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with increasing efficiency, which is crucial for drug development.
One of the most compelling aspects of N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide is its potential as a lead compound for further medicinal chemistry optimization. By modifying various parts of its structure, researchers can fine-tune its pharmacological properties to improve efficacy and reduce toxicity. This flexibility makes it an attractive starting point for developing new drugs that target specific disease pathways.
The compound's potential applications extend beyond oncology. Emerging research suggests that it may also have utility in treating inflammatory diseases and neurological disorders. The ability of the 5-fluoropyrimidin-2-yl group to interact with various biological targets makes it a versatile scaffold for designing molecules with multiple therapeutic effects. This broadens the scope of its potential applications and underscores its importance as a research tool.
In conclusion, N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-y]methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034381-01) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.
2034381-01-4 (N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide) Related Products
- 2229526-53-6(5-(2-methyloxiran-2-yl)-1-benzofuran)
- 2287274-76-2([4-Methyl-3-(trifluoromethyl)phenyl]hydrazine;dihydrochloride)
- 1803777-04-9(Ethyl 2-cyano-3-hydroxy-4-(trifluoromethoxy)benzoate)
- 955607-69-9(N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 5435-92-7(2-Chloro-4-phenylbenzonitrile)
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 1416438-89-5(7-Iodoquinoline-3-carboxylic acid)
- 2411240-61-2(N-(1-cyano-2-phenylethyl)prop-2-enamide)
- 557-08-4(10-Undecenoic acid zinc salt)




